Cas no 145283-19-8 (Propanedioic acid, (4-bromobutyl)methyl-, diethyl ester)

• Product Name: Propanedioic acid, (4-bromobutyl)methyl-, diethyl ester
• CAS No: 145283-19-8
• MF: C₁₂H₂₁BrO₄
• MW: 309.19674372673
• CID: 1318335
• PubChem ID: 10495067
• Update Time: 2025-04-20

Propanedioic acid, (4-bromobutyl)methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (4-bromobutyl)methyl-, diethyl ester
• DB-170779
• Diethyl 2-(4-bromobutyl)-2-methylmalonate
• SCHEMBL6617316
• 145283-19-8

• Inchi： 1S/C12H21BrO4/c1-4-16-10(14)12(3,8-6-7-9-13)11(15)17-5-2/h4-9H2,1-3H3
• InChI Key： AUUVBGSAGZKWNB-UHFFFAOYSA-N
• SMILES： BrCCCCC(C(=O)OCC)(C(=O)OCC)C

Computed Properties

• Exact Mass: 308.06233
• Monoisotopic Mass: 308.06232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6